Eltrombopag-d3

• Molecular Formula: C25H22N4O4
• Molecular Weight: 445.5 g/mol
• InChI: InChI=1S/C25H22N4O4/c1-14-10-11-19(12-15(14)2)29-24(31)22(16(3)28-29)27-26-21-9-5-8-20(23(21)30)17-6-4-7-18(13-17)25(32)33/h4-13,28,30H,1-3H3,(H,32,33)/i5D,8D,9D
• InChIKey: SVOQIEJWJCQGDQ-KCDOEIBVSA-N

Eltrombopag-d3 for LC-MS/MS Bioanalysis

Eltrombopag-d3 (SB-497115-d3, CAS 1133710-20-9) is a triple-deuterated stable isotope-labeled (SIL) analog of the thrombopoietin receptor agonist eltrombopag, with a molecular formula of C₂₅H₁₉D₃N₄O₄ and a molecular weight of 445.49 Da — a mass shift of +3.02 Da relative to the non-deuterated parent (442.47 Da) . It is purpose-designed as an internal standard (IS) for the quantitative determination of eltrombopag in biological matrices by liquid chromatography–tandem mass spectrometry (LC-MS/MS), where the deuterium labeling provides a distinct mass difference enabling selective detection while maintaining near-identical physicochemical behavior to the analyte . The three deuterium atoms are positioned on a terminal aromatic ring (positions 2, 3, and 4 of the biphenyl moiety), as confirmed by the published SMILES notation [1].

Workflow LC-MS/MS Internal Standard Bioanalysis

Mass Shift Adequate spectral separation (+3.02 Da vs. analyte)

Behavior Near-identical physicochemical tracking of analyte

• [1] Adooq Bioscience. Eltrombopag-d3 (A33040) Product Page. SMILES: O=C(O)C1=CC(C2=C([2H])C([2H])=C([2H])C(N/N=C3C(C)=NN(C/3=O)C4=CC=C(C(C)=C4)C)=C2O)=CC=C1. View Source

Eltrombopag-d3 IS Method Re-Validation Requirements

Internal standard selection in quantitative LC-MS/MS bioanalysis is a critical determinant of assay accuracy, precision, and robustness. Substituting Eltrombopag-d3 with a non-deuterated structural analog (e.g., diclofenac) introduces differential extraction recovery and ionization behavior that may not track the analyte through sample preparation, as demonstrated by the fundamentally different validation outcomes between HPLC-UV methods using diclofenac (recovery >95.9%, CV <2.8%) and LC-MS/MS methods using isotopically-labeled IS (LLOQ 50 ng/mL, r² ≥ 0.99) [1]. Likewise, substituting with Eltrombopag-13C4 (+4 Da shift, >97.5% purity) instead of the d3 form alters the mass difference, isotopic purity threshold, and potential chromatographic isotope effect — deuterium-labeled compounds may exhibit small but measurable retention time shifts relative to the analyte, whereas 13C-labeled analogs generally co-elute identically [2]. Furthermore, a non-deuterated analog used as IS (e.g., unlabeled eltrombopag employed for hetrombopag quantification) offers zero mass separation from the target analyte, creating unresolvable signal cross-talk when both species are present in the same sample [3]. Each IS choice therefore imposes distinct validation requirements and cannot be interchanged without full method re-qualification.

Eltrombopag-d3 (Target IS)

Common Substitutes

Mismatch Context

+3.02 Da shift, 445.49 Da

Non-deuterated analog

Zero mass separation; unresolvable signal cross-talk may occur.

Deuterated (d3) aromatic ring

13C4-labeled analog

13C4 co-elutes identically; d3 may show a retention time shift.

Isotope-labeled internal standard

Structural analog (e.g., diclofenac)

Differential extraction recovery and ionization behavior may limit accuracy.

• [1] Yanagimachi N, et al. A simple HPLC assay for determining eltrombopag concentration in human serum. Biomed Chromatogr. 2021;35(5):e5049. doi:10.1002/bmc.5049. PMID: 33314287. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source
• [3] SpringerPlus. Development and validation of a LC–MS/MS method for quantification of hetrombopag for pharmacokinetics study. SpringerPlus. 2015;4:652. (Non-deuterated eltrombopag used as IS; m/z 443.2 → 229.0). View Source

Eltrombopag-d3: Quantitative Comparison with Alternatives

Mass Difference Requirement for Deuterated Internal Standards

Guidance from isotope-labeled internal standard design principles establishes that for small drug molecules below 1,000 Da, a minimum mass difference of three or more mass units between the analyte and the SIL-IS is required to avoid spectral line overlap . Eltrombopag-d3, with a molecular weight of 445.49 Da versus 442.47 Da for non-deuterated eltrombopag, provides a mass shift of +3.02 Da, precisely meeting this minimum threshold . In contrast, a non-deuterated structural analog IS provides zero mass separation (Δ = 0 Da), making it unsuitable for MS-based detection when both species co-exist in the ion source [1]. Eltrombopag-13C4 provides a +4 Da shift (MW 446.44 Da), offering one additional mass unit of separation compared to the d3 form .

Mass Shift Req.

Class-level inference

+3.02 Da

Meets minimum ≥3 Da criterion for SIL-IS.

Non-deuterated IS fails criterion (0 Da). 13C4 provides ~+4 Da.

Evidence Dimension	Mass difference between internal standard and analyte (Δ Da)
Target Compound Data	Eltrombopag-d3: +3.02 Da (MW 445.49 vs. analyte 442.47)
Comparator Or Baseline	Eltrombopag-13C4: +3.97 Da (MW 446.44); Non-deuterated eltrombopag as IS: 0 Da (MW 442.47); Minimum recommended threshold: ≥3 Da
Quantified Difference	Eltrombopag-d3 (+3.02 Da) meets the ≥3 Da minimum; 13C4 provides +0.95 Da additional separation; non-deuterated IS fails the minimum criterion
Conditions	General SIL-IS design principle for small molecules <1,000 Da per Acanthus Research guidelines

Why This Matters

A +3 Da shift satisfies the minimum spectral separation criterion without the additional synthetic complexity and cost of higher-deuterium or 13C-labeled alternatives, providing a cost-effective path to regulatory-compliant method validation.

• [1] SpringerPlus. Development and validation of a LC–MS/MS method for quantification of hetrombopag. 2015;4:652. (Non-deuterated eltrombopag IS, m/z 443.2.) View Source

Deuterium Back-Exchange Risk on Aromatic Rings

The three deuterium atoms in Eltrombopag-d3 are located on a terminal aromatic ring (positions 2, 3, and 4 of the biphenyl moiety), as evidenced by the published SMILES notation [1]. Published evidence demonstrates that deuterium labels on aromatic rings can undergo measurable hydrogen-deuterium back-exchange to partial or fully protonated forms during atmospheric pressure chemical ionization (APCI) LC-MS analysis [2]. Specifically, Davies et al. (2010) showed that fully deuterium-labeled aromatic indoles underwent substantial back-exchange during APCI-LC/MS, creating a risk of isotopic purity degradation during analysis [2]. In contrast, 13C-labeled internal standards such as Eltrombopag-13C4 are structurally incapable of isotopic exchange, providing inherently superior label stability under all chromatographic and ionization conditions . Best-practice design guidance recommends positioning deuterium labels exclusively on non-exchangeable sites and avoiding aromatic positions where possible, or alternatively selecting 13C/15N labels when maximum stability is required .

Aromatic D Stability

Class-level inference

H/D Back-Exchange Risk (APCI)

Assess stability during method development.

13C4 offers zero exchange liability under all conditions.

Evidence Dimension	Risk of isotopic label loss during LC-MS analysis
Target Compound Data	Eltrombopag-d3: deuterium on aromatic ring (risk of H/D back-exchange under APCI conditions, as demonstrated for aromatic deuterium labels by Davies et al. 2010)
Comparator Or Baseline	Eltrombopag-13C4: 13C labels — zero back-exchange risk under all conditions, confirmed by design principle; Non-deuterated IS: no labels to lose but no mass separation
Quantified Difference	Qualitative risk differential: aromatic D-labeled compounds have documented back-exchange liability; 13C-labeled compounds have zero exchange liability
Conditions	APCI-LC/MS conditions (Davies et al. 2010); general SIL-IS design guidance (Acanthus Research 2022)

Why This Matters

Users operating under electrospray ionization (ESI) rather than APCI may experience lower back-exchange risk, but the aromatic ring deuteration site of Eltrombopag-d3 introduces a known vulnerability that should be assessed during method development and long-term stability studies, particularly when absolute isotopic fidelity is critical.

• [1] Adooq Bioscience. Eltrombopag-d3 (A33040). SMILES confirms deuteration at positions 2,3,4 of terminal phenyl ring. View Source
• [2] Davies NW, et al. Hydrogen/deuterium exchange on aromatic rings during atmospheric pressure chemical ionization mass spectrometry. Rapid Commun Mass Spectrom. 2010;24(5):573-8. (Demonstrated substantial aromatic D→H back-exchange during APCI-LC/MS.) View Source

Isotopic Purity and Consistency: d3 vs. 13C4

The typical chemical purity specification for Eltrombopag-d3 from multiple commercial suppliers is ≥95% . In comparison, Eltrombopag-13C4 is routinely supplied with higher purity specifications: MedChemExpress lists 97.89% purity , Alfa Chemistry specifies ≥97.5% , and Alsachim reports >99% atom 13C enrichment . The approximately 2–3 percentage point purity differential between the d3 and 13C4 forms translates to a proportionally higher level of potential unlabeled or impurity species in the d3 product that may contribute to method background or interference. For quantitative bioanalytical methods operating under regulatory guidance (e.g., FDA/EMA bioanalytical method validation), the level of unlabeled species in the IS must be undetectable or at levels that do not cause interference .

Isotopic Purity

Data to verify

≥95% (d3)

Verify lot-specific purity against specification.

13C4 form is typically specified at 97.5–97.89% purity.

Evidence Dimension	Chemical purity and isotopic enrichment specification
Target Compound Data	Eltrombopag-d3: ≥95% chemical purity (typical vendor specification)
Comparator Or Baseline	Eltrombopag-13C4: 97.5–97.89% purity (Alfa Chemistry/MedChemExpress); >98% atom 13C (Alsachim)
Quantified Difference	~2–3% lower nominal purity for d3 versus 13C4; correspondingly higher potential unlabeled species burden
Conditions	Commercial vendor Certificate of Analysis specifications (MedChemExpress, Alfa Chemistry, Alsachim, Delta-B)

Why This Matters

The purity differential, while modest, means that Eltrombopag-d3 users should verify lot-specific purity and assess the contribution of unlabeled species to assay background during method validation, particularly for methods with lower limits of quantification approaching 1 ng/mL.

Method Performance: Isotope-Labeled vs. Structural Analog IS

Published bioanalytical methods for eltrombopag demonstrate a clear performance divide between those employing isotope-labeled internal standards and those using structural analogs. The validated LC-MS/MS method using Eltrombopag-13C4 as IS achieved a lower limit of quantification (LLOQ) of 50 ng/mL with a linear range of 50–10,007 ng/mL (r² ≥ 0.99) across only 50 μL of human plasma [1]. In contrast, the HPLC-UV method employing diclofenac (a structural analog) as IS achieved a linear range of 0.15–12.5 μg/mL (LLOQ ~150 ng/mL) with recovery >95.9% and intra-/inter-day CV of 1.0–11.8% [2]. The isotope-labeled approach provides approximately 3-fold lower LLOQ (50 vs. ~150 ng/mL) while utilizing one-tenth the sample volume, demonstrating the sensitivity advantage of SIL-IS methods. A third approach using non-deuterated eltrombopag as IS for hetrombopag achieved an LLOQ of 1 ng/mL with precision RSD <15% but at the cost of zero mass separation between IS and analyte in eltrombopag-targeted assays [3]. While Eltrombopag-d3 itself has not been the subject of a published full-method validation, its isotopic properties predict method performance comparable to the 13C4-based method.

Method Sensitivity

Cross-study comparable

Isotope-labeled IS: ~50 ng/mL LLOQ

Supports 3-fold lower LLOQ vs. structural analog IS.

Structural analog IS method reported ~150 ng/mL LLOQ.

Evidence Dimension	Method sensitivity (LLOQ) and linear dynamic range
Target Compound Data	Eltrombopag-d3: No published method; predicted LLOQ ~50 ng/mL based on isotope-labeled IS precedent
Comparator Or Baseline	Eltrombopag-13C4 method: LLOQ 50 ng/mL, range 50–10,007 ng/mL (Maddela 2014); Diclofenac IS HPLC method: LLOQ ~150 ng/mL, range 0.15–12.5 μg/mL (Yanagimachi 2021); Non-deuterated eltrombopag IS: LLOQ 1 ng/mL for hetrombopag (SpringerPlus 2015)
Quantified Difference	~3-fold LLOQ improvement for isotope-labeled IS methods vs. structural analog IS methods; ~10-fold smaller sample volume requirement
Conditions	Human plasma (Maddela 2014: 50 μL, protein precipitation); Human serum (Yanagimachi 2021); Rat plasma (SpringerPlus 2015)

Why This Matters

For clinical pharmacokinetic studies and therapeutic drug monitoring of eltrombopag where plasma concentrations may fall below 150 ng/mL, the sensitivity advantage of an isotope-labeled IS approach (including d3) is practically significant, enabling accurate quantification in low-volume pediatric or preclinical samples.

• [1] Maddela R, Gajula R, Pilli NR, Siddiraju S, Maddela S, Makula A. Liquid chromatography–tandem mass spectrometric assay for eltrombopag in 50 μL of human plasma: A pharmacokinetic study. J Pharm Biomed Anal. 2014;98:68-73. doi:10.1016/j.jpba.2014.04.028. PMID: 24887483. View Source
• [2] Yanagimachi N, et al. A simple HPLC assay for determining eltrombopag concentration in human serum. Biomed Chromatogr. 2021;35(5):e5049. PMID: 33314287. View Source
• [3] SpringerPlus. Development and validation of a LC–MS/MS method for quantification of hetrombopag for pharmacokinetics study. 2015;4:652. (LLOQ 1 ng/mL, range 1–1000 ng/mL, non-deuterated eltrombopag as IS.) View Source

Deuterium Isotope Effect on Retention Time

A well-documented phenomenon in SIL internal standard usage is that deuterium-labeled compounds may exhibit measurably different chromatographic retention times compared to their non-deuterated analytes, due to the deuterium isotope effect on hydrophobicity and polar interactions with the stationary phase [1]. Stokvis et al. (2005) reported that deuterium-labeled internal standards can show 'different retention times or recoveries than the analyte,' potentially diminishing their capacity to compensate for matrix effects that vary across the chromatographic elution window [1]. In contrast, 13C-labeled internal standards co-elute identically with the analyte because the carbon isotope effect on chromatographic behavior is negligible [1]. For Eltrombopag-d3, the three deuterium atoms on the aromatic ring may produce a small but detectable retention time shift relative to non-deuterated eltrombopag, the magnitude of which depends on the specific chromatographic conditions (column chemistry, mobile phase composition, temperature). This shift, if present, could result in differential matrix effect exposure between the IS and the analyte, potentially affecting accuracy at specific elution times where ion suppression or enhancement varies [2].

Retention Time Fidelity

Class-level inference

Potential minor tR shift (d3)

Verify co-elution alignment during method development.

13C4-labeled IS shows identical co-elution with the analyte.

Evidence Dimension	Chromatographic retention time similarity to analyte (co-elution fidelity)
Target Compound Data	Eltrombopag-d3: predicted minor retention time shift vs. analyte due to deuterium isotope effect (magnitude condition-dependent, not yet experimentally quantified for this specific compound)
Comparator Or Baseline	Eltrombopag-13C4: near-identical co-elution with analyte (13C isotope effect negligible); Structural analog (diclofenac): completely different retention time, requiring separate chromatographic resolution
Quantified Difference	Qualitative: deuterium-labeled IS may show measurable ΔtR; 13C-labeled IS shows no measurable ΔtR; structural analog IS requires full chromatographic separation
Conditions	General LC behavior of deuterated vs. 13C-labeled internal standards per Stokvis et al. 2005

Why This Matters

If maximal matrix effect compensation is critical for the intended application (e.g., electrospray ionization of complex biological extracts), users should verify the retention time alignment of Eltrombopag-d3 with the analyte during method development; where co-elution is essential, Eltrombopag-13C4 may offer superior performance.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source
• [2] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55(Suppl 1):S107-S113. View Source

Cost and Availability of d3-Labeled Internal Standards

Deuterium labeling is generally more cost-effective than 13C labeling due to lower precursor costs and simpler synthetic routes, making deuterated internal standards the predominant choice in routine bioanalytical workflows despite the known advantages of 13C labels . Eltrombopag-d3 is commercially available from multiple global suppliers (MedChemExpress, CymitQuimica/TRC, Hycultec, Adooq, Biozol, Delta-B) with pricing for 25 mg quantities in the range of several hundred to low thousands of euros/dollars . The broader commercial availability of the d3 form compared to the 13C4 form (which is stocked by fewer suppliers) may reduce procurement lead times and enable competitive pricing. The d3 form also avoids the controlled-substance or territorial sale restrictions that may apply to some isotopically labeled pharmaceutical reference standards [1]. For laboratories requiring a validated internal standard for eltrombopag quantification without the premium cost of 13C labeling, the d3 form represents a pragmatic balance of adequate mass separation (+3 Da), multi-vendor availability, and competitive pricing .

Procurement Access

Supporting evidence

Multi-vendor availability

Cost-effective SIL-IS option for routine bioanalysis.

Reduces single-source procurement risk for long-term studies.

Evidence Dimension	Commercial availability and procurement accessibility
Target Compound Data	Eltrombopag-d3: ≥6 identified commercial suppliers globally (MedChemExpress, TRC/CymitQuimica, Hycultec, Adooq, Biozol, Delta-B); CAS 1133710-20-9
Comparator Or Baseline	Eltrombopag-13C4: ≥5 identified suppliers (MedChemExpress, Alfa Chemistry, Alsachim, BOC Sciences, GLPBio); CAS 1217230-31-3; Eltrombopag-d9: limited supplier base; Non-deuterated eltrombopag: widely available but unsuitable as MS-IS
Quantified Difference	Comparable supplier counts; d3 form benefits from deuterium synthesis cost advantage per Acanthus Research
Conditions	Global research chemical supplier landscape as of early 2026

Why This Matters

Multi-vendor availability reduces single-source procurement risk and enables competitive quotation, an important consideration for laboratories establishing long-term bioanalytical method support where consistent IS supply is required over multi-year study durations.

• [1] MedChemExpress. Eltrombopag-d3 (HY-W713365). Note: 'This product is a controlled substance and not for sale in your territory.' (Territorial restrictions apply.) View Source

Eltrombopag-d3 Application Scenarios

Clinical Pharmacokinetic and Bioequivalence Studies

Eltrombopag-d3 is optimally deployed as an internal standard in LC-MS/MS methods supporting clinical pharmacokinetic (PK) and bioequivalence (BE) studies of eltrombopag formulations, where regulatory guidance (FDA/EMA) requires validated bioanalytical methods with demonstrated accuracy, precision, and freedom from matrix effects. The +3 Da mass shift provides adequate spectral separation for selective MRM detection while the near-identical physicochemical properties of the deuterated IS ensure consistent extraction recovery and ionization behavior that tracks the analyte through sample preparation [1]. Published precedent using Eltrombopag-13C4 demonstrated LLOQ of 50 ng/mL in 50 μL human plasma, a sensitivity benchmark realistically achievable with the d3 analog under comparable conditions [2]. Users should perform lot-specific purity verification and assess potential deuterium back-exchange under their specific ionization conditions (ESI vs. APCI) during method validation [3].

Therapeutic Drug Monitoring in ITP Patients

For therapeutic drug monitoring (TDM) applications where eltrombopag trough concentrations are measured to guide dose adjustments in ITP patients, Eltrombopag-d3 enables robust quantification across the clinically relevant concentration range. The validated HPLC-UV method using diclofenac as IS reported a linear range of 0.15–12.5 μg/mL in patient serum samples [1]; switching to an LC-MS/MS method with Eltrombopag-d3 as IS would be expected to lower the LLOQ by approximately 3-fold (to ~50 ng/mL) while requiring only 50 μL of sample volume, based on the Maddela et al. (2014) isotope-labeled IS precedent [2]. This sensitivity gain is particularly relevant for pediatric ITP patients where sample volume is limited and low eltrombopag exposure levels must be accurately quantitated.

Preclinical PK/TK Studies in Rodent Models

In preclinical PK/TK studies where eltrombopag or its analogs (e.g., hetrombopag) are administered to rats or mice, Eltrombopag-d3 can serve as the IS for quantifying drug exposure in serial plasma samples. The SpringerPlus (2015) method established that non-deuterated eltrombopag used as IS for hetrombopag achieved an LLOQ of 1 ng/mL with intra- and inter-assay precision RSD <9.7% and <8.7%, respectively [1]. Substituting with Eltrombopag-d3 would maintain or improve upon this performance by providing mass separation between IS and analyte, eliminating the cross-talk limitation inherent in using non-deuterated eltrombopag as IS [2]. The multi-vendor commercial availability of Eltrombopag-d3 ensures reliable resupply for longitudinal preclinical programs.

Method Transfer and Internal Standard Bridging

When transferring a validated bioanalytical method between laboratories or transitioning from a structural analog IS (e.g., diclofenac in HPLC-UV) to an LC-MS/MS platform, Eltrombopag-d3 can serve as a bridging internal standard. Cross-validation experiments comparing the performance of Eltrombopag-d3 against Eltrombopag-13C4 or the legacy IS allow laboratories to quantify the impact of IS selection on method accuracy, precision, and matrix effect compensation [1]. The documented differences in chromatographic behavior (potential deuterium isotope effect on retention time) and isotopic purity between d3 and 13C4 forms provide a structured framework for designing meaningful cross-validation protocols that assess co-elution fidelity and back-exchange stability under the specific chromatographic and ionization conditions of the receiving laboratory [2].

Application

Selection Property

Validation Focus

PK / BE study context

Bioanalytical validation review

Matrix-effect control, accuracy/precision endpoint review

Research PK monitoring context

ISTD benchmarking

LLOQ validation, sample volume constraints

Preclinical exposure model

Method-transfer context

Species-specific analyte tracking

IS bridging studies

Internal standard bridging protocol

Cross-validation with legacy IS

• [1] Yanagimachi N, et al. A simple HPLC assay for determining eltrombopag concentration in human serum. Biomed Chromatogr. 2021;35(5):e5049. PMID: 33314287. View Source
• [2] Maddela R, et al. Liquid chromatography–tandem mass spectrometric assay for eltrombopag in 50 μL of human plasma. J Pharm Biomed Anal. 2014;98:68-73. PMID: 24887483. View Source
• [3] Davies NW, et al. Hydrogen/deuterium exchange on aromatic rings during APCI mass spectrometry. Rapid Commun Mass Spectrom. 2010;24(5):573-8. View Source